Cas no 128095-32-9 (trans-Benzyl 3-hydroxycyclopentanecarboxylate)

• Product Name: trans-Benzyl 3-hydroxycyclopentanecarboxylate
• CAS No: 128095-32-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD26407298
• CID: 5040642
• PubChem ID: 14530759
• Update Time: 2026-02-28

trans-Benzyl 3-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• TRANS-BENZYL 3-HYDROXYCYCLOPENTANECARBOXYLATE
• (1R,3R)-3-Hydroxycyclopentane carboxylic acid benzyl ester
• BENZYL (1R,3R)-3-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• rel-benzyl (1R,3R)-3-hydroxycyclopentane-1-carboxylate
• trans-Benzyl 3-hydroxycyclopentanecarboxylate

• MDL： MFCD26407298
• Inchi： 1S/C13H16O3/c14-12-7-6-11(8-12)13(15)16-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2/t11-,12-/m1/s1
• InChI Key： RDUCOWDKAANTQZ-VXGBXAGGSA-N
• SMILES： O[C@@H]1CC[C@@H](C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Additional information on trans-Benzyl 3-hydroxycyclopentanecarboxylate

Professional Introduction to trans-Benzyl 3-hydroxycyclopentanecarboxylate (CAS No. 128095-32-9)

trans-Benzyl 3-hydroxycyclopentanecarboxylate, with the chemical identifier CAS No. 128095-32-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its cyclopentanecarboxylate backbone and hydroxyl substituent, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of trans-Benzyl 3-hydroxycyclopentanecarboxylate make it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

The< strong>cyclopentanecarboxylate moiety is a versatile scaffold that finds utility in various pharmacophores, owing to its ability to adopt multiple conformations and interact with biological targets in a nuanced manner. The presence of a< strong>hydroxyl group at the third position further enhances its reactivity, allowing for further functionalization through esterification, etherification, or oxidation processes. These attributes make trans-Benzyl 3-hydroxycyclopentanecarboxylate a promising candidate for use in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and cellular signaling pathways. The< strong>Benzyl group in this compound not only serves as a protecting group but also contributes to the overall solubility and bioavailability of the molecule. This is particularly relevant in drug design, where optimal pharmacokinetic properties are essential for therapeutic efficacy. The< strong>cas no128095-32-9 designation ensures that researchers have access to a well-characterized and traceable source of this compound, facilitating its use in both academic and industrial settings.

The< strong>hydroxycyclopentanecarboxylate core structure is reminiscent of natural products found in various organisms, suggesting potential biological activities that have yet to be fully explored. For instance, similar scaffolds have been identified in terpenoids and polyketides, which are known for their diverse pharmacological effects. The< strong>trans configuration of the benzyl group may influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This aspect has prompted researchers to investigate the compound's potential as a lead molecule in drug discovery programs.

In the realm of synthetic chemistry, trans-Benzyl 3-hydroxycyclopentanecarboxylate serves as a versatile building block for constructing more complex molecules. The< strong>hydroxyl group, being highly reactive, can be easily modified through various chemical transformations such as esterification or etherification. These modifications can lead to the synthesis of derivatives with enhanced binding affinity or selectivity for specific biological targets. Additionally, the< strong>Benzyl group can be later removed under mild acidic conditions, allowing for further functionalization without compromising the integrity of the core scaffold.

The compound's relevance is further underscored by its potential applications in medicinal chemistry. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for drug development. The< strong>cas no128095-32-9 registry ensures that trans-Benzyl 3-hydroxycyclopentanecarboxylate can be easily incorporated into these screening campaigns, providing a reliable starting point for virtual and experimental studies.

The structural motif of< strong>cyclopentanecarboxylate, combined with the< strong>hydroxyl substituent, presents opportunities for designing molecules with specific physicochemical properties. For example, the presence of both polar and non-polar regions can enhance membrane permeability, making it an attractive candidate for oral administration. Moreover, the< strong>Benzyl group can be used to stabilize reactive intermediates during synthetic transformations, ensuring high yields and purity.

In conclusion, - stands out as a compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and medicinal chemistry.